Cas no 1171599-18-0 (2-{1-(1,3-dimethyl-1H-pyrazol-4-yl)sulfonylpiperidin-4-yl}acetic acid)

2-{1-(1,3-dimethyl-1H-pyrazol-4-yl)sulfonylpiperidin-4-yl}acetic acid is a specialized sulfonamide derivative featuring a piperidine-acetic acid core functionalized with a 1,3-dimethylpyrazole sulfonyl group. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate for drug discovery. The sulfonylpiperidine moiety enhances binding affinity and selectivity, while the acetic acid group provides a handle for further derivatization. Its structural complexity allows for exploration in modulating biological targets, particularly in enzyme inhibition or receptor modulation. The compound's stability and synthetic accessibility make it a valuable candidate for developing novel therapeutic agents, particularly in areas requiring sulfonamide-based pharmacophores.
2-{1-(1,3-dimethyl-1H-pyrazol-4-yl)sulfonylpiperidin-4-yl}acetic acid structure
1171599-18-0 structure
Product Name:2-{1-(1,3-dimethyl-1H-pyrazol-4-yl)sulfonylpiperidin-4-yl}acetic acid
CAS No:1171599-18-0
MF:C12H19N3O4S
MW:301.361961603165
MDL:MFCD09834299
CID:3159372
PubChem ID:25248216
Update Time:2025-06-08

2-{1-(1,3-dimethyl-1H-pyrazol-4-yl)sulfonylpiperidin-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

    • {1-[(1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]piperidin-4-yl}acetic acid
    • 2-{1-(1,3-dimethyl-1H-pyrazol-4-yl)sulfonylpiperidin-4-yl}acetic acid
    • 2-{1-[(1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]piperidin-4-yl}acetic acid
    • STK352823
    • MFCD09834299
    • [1-(1,3-DIMETHYLPYRAZOL-4-YLSULFONYL)PIPERIDIN-4-YL]ACETIC ACID
    • 1171599-18-0
    • 2-(1-((1,3-Dimethyl-1H-pyrazol-4-yl)sulfonyl)piperidin-4-yl)aceticacid
    • 2-{1-[(1,3-DIMETHYL-1H-PYRAZOL-4-YL)SULFONYL]-4-PIPERIDYL}ACETIC ACID
    • (1-[(1,3-Dimethyl-1H-pyrazol-4-yl)sulfonyl]piperidin-4-yl)acetic acid
    • 2-(1-((1,3-Dimethyl-1H-pyrazol-4-yl)sulfonyl)piperidin-4-yl)acetic acid
    • AKOS005168557
    • WWB59918
    • EN300-231868
    • 2-[1-(1,3-dimethylpyrazol-4-yl)sulfonylpiperidin-4-yl]acetic acid
    • MDL: MFCD09834299
    • Inchi: 1S/C12H19N3O4S/c1-9-11(8-14(2)13-9)20(18,19)15-5-3-10(4-6-15)7-12(16)17/h8,10H,3-7H2,1-2H3,(H,16,17)
    • InChI Key: GPNBNSAAZAOGDK-UHFFFAOYSA-N
    • SMILES: S(C1=CN(C)N=C1C)(N1CCC(CC(=O)O)CC1)(=O)=O

Computed Properties

  • Exact Mass: 301.10962727Da
  • Monoisotopic Mass: 301.10962727Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 454
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 101Ų

2-{1-(1,3-dimethyl-1H-pyrazol-4-yl)sulfonylpiperidin-4-yl}acetic acid Pricemore >>

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Additional information on 2-{1-(1,3-dimethyl-1H-pyrazol-4-yl)sulfonylpiperidin-4-yl}acetic acid

Comprehensive Overview of 2-{1-(1,3-dimethyl-1H-pyrazol-4-yl)sulfonylpiperidin-4-yl}acetic acid (CAS No. 1171599-18-0)

In the realm of pharmaceutical and agrochemical research, 2-{1-(1,3-dimethyl-1H-pyrazol-4-yl)sulfonylpiperidin-4-yl}acetic acid (CAS No. 1171599-18-0) has emerged as a compound of significant interest. This molecule, characterized by its unique sulfonylpiperidine and pyrazole moieties, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity. The compound's CAS number 1171599-18-0 serves as a critical identifier in global chemical databases, ensuring precise tracking in regulatory and commercial contexts.

The growing demand for high-performance intermediates in synthetic chemistry has placed 2-{1-(1,3-dimethyl-1H-pyrazol-4-yl)sulfonylpiperidin-4-yl}acetic acid in the spotlight. Its sulfonamide linkage and acetic acid tail contribute to its reactivity, making it a candidate for catalysis and molecular design. Recent trends in green chemistry have also spurred interest in this compound, as scientists explore its role in sustainable synthesis pathways. Questions like "How does CAS 1171599-18-0 improve yield in heterocyclic reactions?" or "What are the solubility properties of this sulfonylpiperidine derivative?" are frequently searched, reflecting its relevance in modern laboratories.

From a pharmacological perspective, the 1,3-dimethyl-1H-pyrazole core of this compound aligns with motifs found in kinase inhibitors and anti-inflammatory agents. Its piperidine-acetic acid segment further enhances its potential as a bioisostere for carboxylate-containing drugs. Discussions on platforms like ResearchGate often highlight its utility in structure-activity relationship (SAR) studies, particularly for optimizing drug-likeness parameters. The compound's logP and pKa values are frequently analyzed to predict its behavior in physiological environments.

In material science, the thermal stability and crystallinity of 2-{1-(1,3-dimethyl-1H-pyrazol-4-yl)sulfonylpiperidin-4-yl}acetic acid have garnered attention. Its ability to form hydrogen-bonded networks makes it a candidate for designing functional polymers. Searches such as "Can CAS 1171599-18-0 be used in coordination polymers?" underscore its interdisciplinary appeal. The compound's spectroscopic fingerprints (e.g., NMR and IR data) are well-documented, aiding in quality control during scale-up processes.

Regulatory compliance is another critical aspect of 1171599-18-0. While not classified as hazardous, its handling requires standard laboratory safety protocols. The compound's ECHA registration status and REACH compliance are often queried by industrial users. Analytical methods like HPLC purity testing and mass spectrometry are routinely employed to ensure batch-to-batch consistency, addressing another common search topic: "How to validate the purity of sulfonylpiperidine derivatives?"

Looking ahead, the integration of machine learning in chemical research may unlock new applications for this compound. Predictive models analyzing its electronic properties could reveal novel reactivity patterns. As the scientific community continues to explore 1171599-18-0, its role in advancing precision medicine and smart materials remains a compelling narrative. This aligns with broader trends toward molecularly engineered solutions for global challenges in health and technology.

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